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Compound of Interest

Compound Name: 2-Chloroacetimidamide

Cat. No.: B1221562 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Chloroacetimidamide. In the absence of a specific Safety Data Sheet

(SDS) for 2-Chloroacetimidamide, this guidance is conservatively based on the well-

documented procedures for the parent compound, 2-chloroacetamide. The chloroacetamide

functional group is the primary determinant of the compound's hazardous characteristics.[1]

Immediate Safety Considerations
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves (e.g., nitrile), safety goggles or a

face shield, and a lab coat.[1][2] All handling of this compound should be performed in a well-

ventilated area, preferably within a chemical fume hood.[1][2] Facilities storing or utilizing this

material should be equipped with an eyewash facility and a safety shower.[3]

Hazard Identification
2-Chloroacetimidamide should be treated as a hazardous substance. Based on the data for

2-chloroacetamide, it is considered toxic if swallowed, may cause an allergic skin reaction, and

is suspected of damaging fertility or the unborn child.[1][4][5]

Potential Health Effects:
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Eye: May cause eye irritation.[3]

Skin: May cause skin irritation and may lead to sensitization, causing an allergic reaction

upon re-exposure.[3]

Ingestion: Toxic if swallowed, potentially causing irritation of the digestive tract.[3][6]

Inhalation: May cause respiratory tract irritation.[3]

Quantitative Data Summary
The following table summarizes key hazard and disposal information for the related compound,

2-chloroacetamide. This data should be used as a conservative guide for handling 2-
Chloroacetimidamide.

Parameter Value Reference

UN Number 2811 [1]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (2-chloroacetamide)
[1]

Transport Hazard Class 6.1 (Toxic substances) [1]

Packing Group
III (Substance presenting low

danger)
[1]

GHS Hazard Statements

H301: Toxic if swallowedH317:

May cause an allergic skin

reactionH361: Suspected of

damaging fertility or the unborn

childH402: Harmful to aquatic

life

[1]

GHS Precautionary

Statements (Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]
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Experimental Protocols: Step-by-Step Disposal
Procedure
Adherence to a strict, procedural approach is critical for the safe disposal of this compound.

1. Waste Identification and Segregation:

Treat all 2-Chloroacetimidamide waste, including unused product, contaminated labware

(e.g., pipette tips, weighing paper), and personal protective equipment (PPE), as hazardous

waste.[1][2]

This waste stream must be segregated from non-hazardous and other types of chemical

waste to prevent incompatible reactions.[2] Do not mix this waste with other waste streams.

[1]

2. Container Management:

Use a dedicated, properly labeled, and sealable hazardous waste container for all waste.[2]

The container must be made of a material compatible with the chemical.[2]

Affix a hazardous waste label to the container and fill in all required information, including the

chemical name ("2-Chloroacetimidamide Waste"), estimated quantity, and the date of

accumulation.[2]

Keep the container tightly sealed except when adding waste.[7][8]

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory, away from incompatible materials such as strong

reducing agents, strong acids, and strong bases.[2][3]

3. Spill Management:

In the event of a spill, avoid generating dust.[2]

For minor spills, carefully sweep the solid material into a designated hazardous waste

container.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1221562?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_Chloroacetamido_C4_NHBoc_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_Chloroacetamido_C4_NHBoc_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_Chloroacetamido_C4_NHBoc_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_Chloroacetamido_C4_NHBoc_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1221562?utm_src=pdf-body
https://www.benchchem.com/pdf/Prudent_Disposal_of_Chloroacetamido_C4_NHBoc_A_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_Chloroacetamido_C4_NHBoc_A_Guide_for_Laboratory_Professionals.pdf
https://pim-resources.coleparmer.com/sds/35570.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_Chloroacetamido_C4_NHBoc_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_Chloroacetamido_C4_NHBoc_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning

materials as hazardous waste.[1]

4. Empty Container Disposal:

Empty containers should be handled as if they still contain the product.[1]

Do not rinse empty containers and discharge the rinsate into drains.[1]

The first rinse of the container must be collected and disposed of as hazardous waste.[7] For

highly toxic chemicals, the first three rinses must be collected as hazardous waste.[7]

Seal the empty, unrinsed container and dispose of it as hazardous waste.[1]

5. Final Disposal:

All waste containing 2-Chloroacetimidamide must be disposed of through a licensed

hazardous waste disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[2]

It is common practice for such materials to be incinerated in a chemical incinerator equipped

with an afterburner and scrubber.[1]

Mandatory Visualization
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Proper Disposal Workflow for 2-Chloroacetimidamide

Start: Generation of
2-Chloroacetimidamide Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Spill Occurs

Segregate as
Hazardous Waste

Place in a Labeled,
Sealed, Compatible Container

Store in Designated
Satellite Accumulation Area

Contact EHS for
Waste Pickup

Clean Spill Following
Safety Protocols

Yes

No

Collect Spill Debris
as Hazardous Waste

Final Disposal by
Licensed Contractor

End

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chloroacetimidamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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